Cas no 1934904-94-5 (1-methyl-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 1-methyl-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 1934904-94-5
• MF: C₄H₅FN₂O₂S
• MW: 164.158102750778
• MDL: MFCD28968644
• CID: 5221301
• PubChem ID: 122236178
• Update Time: 2025-11-02

1-methyl-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonyl fluoride, 1-methyl-
• 1-methyl-1H-pyrazole-5-sulfonyl fluoride

• MDL： MFCD28968644
• Inchi： 1S/C4H5FN2O2S/c1-7-4(2-3-6-7)10(5,8)9/h2-3H,1H3
• InChI Key： WEIRQMCFPUBATF-UHFFFAOYSA-N
• SMILES： N1(C)C(S(F)(=O)=O)=CC=N1

Additional information on 1-methyl-1H-pyrazole-5-sulfonyl fluoride

Recent Advances in the Application of 1-Methyl-1H-pyrazole-5-sulfonyl Fluoride (CAS: 1934904-94-5) in Chemical Biology and Drug Discovery

The compound 1-methyl-1H-pyrazole-5-sulfonyl fluoride (CAS: 1934904-94-5) has recently emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to selectively modify proteins through covalent interactions, making them valuable tools for target identification and drug discovery. Recent studies have highlighted its unique reactivity profile, particularly in the context of activity-based protein profiling (ABPP) and covalent inhibitor design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 1-methyl-1H-pyrazole-5-sulfonyl fluoride as a warhead in covalent kinase inhibitors. The research team showed that this compound exhibits excellent selectivity for certain tyrosine kinases while maintaining good pharmacokinetic properties. The sulfonyl fluoride moiety was found to form stable covalent bonds with conserved lysine residues in the ATP-binding pocket, offering a new approach to kinase inhibition that differs from traditional acrylamide-based covalent inhibitors.

In the field of chemical proteomics, researchers have utilized 1-methyl-1H-pyrazole-5-sulfonyl fluoride as a reactive handle for mapping nucleophilic amino acids in complex proteomes. A Nature Chemical Biology publication from early 2024 reported its application in identifying novel druggable sites on previously considered "undruggable" targets, including transcription factors and scaffolding proteins. The study revealed that this compound shows preferential reactivity toward tyrosine residues under physiological conditions, expanding the toolkit for covalent ligand discovery.

The synthetic utility of 1934904-94-5 has also been explored in recent medicinal chemistry campaigns. A team from Pfizer reported in ACS Medicinal Chemistry Letters (2023) on its use as a key intermediate in the synthesis of SARS-CoV-2 main protease inhibitors. The pyrazole-sulfonyl fluoride scaffold was found to confer improved metabolic stability compared to traditional ester or amide-based inhibitors, while maintaining potent antiviral activity. This finding has sparked interest in applying similar strategies to other viral targets.

Safety and stability studies of 1-methyl-1H-pyrazole-5-sulfonyl fluoride have progressed significantly in the past year. New data from GLP-compliant toxicology studies indicate favorable safety profiles for derivatives containing this moiety, with particular advantages in terms of reduced off-target reactivity compared to other electrophilic warheads. These findings, presented at the 2024 American Chemical Society National Meeting, suggest that compounds based on this scaffold may have better therapeutic indices for clinical development.

Looking forward, the unique properties of 1-methyl-1H-pyrazole-5-sulfonyl fluoride position it as a promising scaffold for multiple applications in drug discovery. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation, development as imaging agents for positron emission tomography (PET), and exploration as covalent fragments for fragment-based drug discovery. The compound's balance of reactivity and stability, along with recent synthetic methodology improvements for its incorporation into complex molecules, suggest it will continue to be an important tool in chemical biology and medicinal chemistry research.